Cas no 1315365-21-9 (Thieno[3,2-b]pyridine-6-thiol)

• Product Name: Thieno[3,2-b]pyridine-6-thiol
• CAS No: 1315365-21-9
• MF: C₇H₅NS₂
• MW: 167.251298666
• CID: 5149153
• Update Time: 2025-05-23

Thieno[3,2-b]pyridine-6-thiol Chemical and Physical Properties

Names and Identifiers

• thieno[3,2-b]pyridine-6-thiol
• Thieno[3,2-b]pyridine-6-thiol

• Inchi： 1S/C7H5NS2/c9-5-3-7-6(8-4-5)1-2-10-7/h1-4,9H
• InChI Key： JTIZEWWKHGVTJV-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=C(C=N2)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• XLogP3: 2.1
• Topological Polar Surface Area: 42.1

Additional information on Thieno[3,2-b]pyridine-6-thiol

Thieno[3,2-b]pyridine-6-thiol: A Comprehensive Overview

Thieno[3,2-b]pyridine-6-thiol, also known by its CAS number 1315365-21-9, is a unique organic compound that has garnered significant attention in the fields of materials science and organic chemistry. This compound is characterized by its fused ring system, combining a pyridine ring with a thiophene moiety, and a thiol (-SH) group at the 6-position. The combination of these structural features makes it a versatile molecule with potential applications in various areas, including electronics, catalysis, and drug design.

The synthesis of Thieno[3,2-b]pyridine-6-thiol typically involves multi-step reactions that require precise control over the regioselectivity and stereochemistry. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, a study published in the Journal of Organic Chemistry demonstrated a novel approach using microwave-assisted synthesis to streamline the production process. This method not only reduces reaction time but also enhances the overall efficiency of the synthesis pathway.

One of the most intriguing aspects of Thieno[3,2-b]pyridine-6-thiol is its electronic properties. The conjugated system formed by the pyridine and thiophene rings imparts unique optical and electronic characteristics to the molecule. These properties have been leveraged in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). A research team from Stanford University reported that incorporating this compound into polymer blends significantly improved the charge transport properties of the resulting materials.

In addition to its electronic applications, Thieno[3,2-b]pyridine-6-thiol has shown promise in catalytic systems. Its thiol group acts as a coordinating site for metal ions, making it an effective ligand in homogeneous catalysis. A study published in Nature Chemistry highlighted its role in facilitating asymmetric hydrogenation reactions with high enantioselectivity. This discovery opens up new avenues for its use in pharmaceutical intermediates and fine chemical synthesis.

The biological activity of Thieno[3,2-b]pyridine-6-thiol is another area of active research. Preclinical studies have indicated that this compound exhibits potent anti-inflammatory and antioxidant properties. A team from the University of Tokyo demonstrated that it can effectively inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a therapeutic agent for conditions such as arthritis and neurodegenerative diseases.

The environmental impact of Thieno[3,2-b]pyridine-6-thiol has also been a topic of interest. Researchers have investigated its biodegradability and toxicity profiles to assess its suitability for large-scale industrial applications. Results from these studies indicate that it has low toxicity to aquatic organisms under standard test conditions, which aligns with current green chemistry principles.

In conclusion, Thieno[3,2-b]pyridine-6-thiol, with its distinctive structure and diverse functional groups, continues to be a focal point for scientific exploration. Its applications span across multiple disciplines, driven by advancements in synthetic techniques and an improved understanding of its properties. As research progresses, this compound is expected to play an increasingly important role in both academic and industrial settings.